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Compound of Interest

Compound Name: trideuterio(113C)methanol

Cat. No.: B15088662

For Immediate Implementation: This document provides critical safety and logistical guidance
for researchers, scientists, and drug development professionals working with
trideuterio(113C)methanol. Adherence to these protocols is essential for ensuring a safe
laboratory environment and proper management of this chemical.

Trideuterio(113C)methanol, an isotopically labeled form of methanol, presents hazards
primarily associated with its high flammability and toxicity.[1] Inhalation, ingestion, or skin
contact can be harmful, with potential damage to the optic nerve and central nervous system.
[1][2] Therefore, strict adherence to safety protocols is paramount.

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling
trideuterio(113C)methanol. This equipment must be worn at all times when working with the
substance.
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Equipment Specifications Rationale
o Protects against skin contact
Gloves Nitrile or Butyl Rubber )
and absorption.[3][4][5]
] Chemical Splash Goggles or Prevents eye contact with
Eye Protection _ o
Face Shield liquid or vapor.[3][4][5]

Protects skin and personal

Lab Coat Standard Laboratory Coat ) o
clothing from contamination.[4]
A fume hood provides
essential ventilation to prevent
inhalation of toxic vapors.[4][6]

Respiratory Protection Use in a Fume Hood In situations with a high risk of

exposure, a self-contained
breathing apparatus may be

necessary.[6][7]

Operational Plan: Step-by-Step Handling Procedure

All handling of trideuterio(113C)methanol must be conducted within a certified chemical fume
hood to minimize the risk of inhalation.[4][6]

e Preparation:

o

Ensure the fume hood is operational and the sash is at the appropriate working height.

[¢]

Gather all necessary equipment and reagents before introducing the
trideuterio(113C)methanol.

[¢]

Remove all potential ignition sources from the work area, including open flames, hot
plates, and spark-producing equipment.[3][8][9] Use only non-sparking tools.[8][9]

Ground and bond all containers and receiving equipment to prevent static discharge.[8]

[¢]

» Handling:

o Don the appropriate PPE as outlined in the table above.
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o Carefully open the container of trideuterio(113C)methanol.
o Use a calibrated pipette or syringe for accurate and safe transfer of the liquid.
o Keep the container tightly closed when not in use.[8]
e Post-Handling:
o Securely close the primary container of trideuterio(113C)methanol.

o Wipe down the work area within the fume hood with an appropriate solvent to
decontaminate surfaces.

o Properly dispose of all contaminated materials, including pipette tips and wipes, in the
designated hazardous waste container.

Disposal Plan

Trideuterio(113C)methanol is classified as hazardous waste and must be disposed of
accordingly.[10] Improper disposal can lead to environmental contamination and legal
repercussions.[11]

o Waste Collection: All liquid waste containing trideuterio(113C)methanol must be collected
in a clearly labeled, sealed, and leak-proof hazardous waste container.[10][11] The container
should be marked as "Hazardous Waste," "Flammable Liquid," and "Toxic," and should list
the chemical contents.

e Segregation: Do not mix methanol waste with other incompatible waste streams.[10]

o Storage: Store the hazardous waste container in a designated, well-ventilated, and cool area
away from ignition sources until it is collected.[8]

» Disposal: Arrange for a certified hazardous waste disposal company to collect and dispose of
the waste in accordance with local, state, and federal regulations.[10][11][12] Never pour
methanol waste down the drain.[11][12][13]

Experimental Workflow
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Caption: Workflow for handling trideuterio(113C)methanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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